2-hydroxybenzaldehyde (1-benzyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl)hydrazone

• IUPAC Name: 2-[(E)-[(1-benzylpyrazolo[3,4-d]pyrimidin-4-yl)hydrazinylidene]methyl]phenol
• InChI: InChI=1S/C19H16N6O/c26-17-9-5-4-8-15(17)10-22-24-18-16-11-23-25(19(16)21-13-20-18)12-14-6-2-1-3-7-14/h1-11,13,26H,12H2,(H,20,21,24)/b22-10+
• InChI Key: NZCNCXJCNRHNEL-LSHDLFTRSA-N
• Canonical SMILES: C1=CC=C(C=C1)CN2C3=NC=NC(=C3C=N2)NN=CC4=CC=CC=C4O
• Isomeric SMILES: C1=CC=C(C=C1)CN2C3=NC=NC(=C3C=N2)N/N=C/C4=CC=CC=C4O
• Molecular Formula: C19H16N6O
• Molecular Weight: 344.4 g/mol

Description

2-hydroxybenzaldehyde (1-benzyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl)hydrazone, also known as BHPPH, is a novel compound that has been synthesized and studied for its potential applications in scientific research. This compound has been shown to have unique properties that make it a promising candidate for use in various fields of research.

Mechanism of Action

The mechanism of action of 2-hydroxybenzaldehyde (1-benzyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl)hydrazone is not fully understood, but it is believed to involve the inhibition of certain enzymes and signaling pathways. 2-hydroxybenzaldehyde (1-benzyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl)hydrazone has been shown to inhibit the activity of the enzyme topoisomerase II, which is involved in DNA replication and repair. It has also been shown to inhibit the activity of the NF-κB signaling pathway, which is involved in inflammation and immune responses.
Biochemical and Physiological Effects
2-hydroxybenzaldehyde (1-benzyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl)hydrazone has been shown to have a variety of different biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells, inhibit the growth of tumors, and reduce inflammation. 2-hydroxybenzaldehyde (1-benzyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl)hydrazone has also been shown to have antioxidant properties, which may be beneficial for protecting cells from damage caused by oxidative stress.

Advantages and Limitations for Lab Experiments

One advantage of using 2-hydroxybenzaldehyde (1-benzyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl)hydrazone in lab experiments is that it has been shown to have a relatively low toxicity profile. This means that it can be used at higher concentrations without causing significant harm to cells or tissues. However, one limitation of using 2-hydroxybenzaldehyde (1-benzyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl)hydrazone is that its mechanism of action is not fully understood, which may make it difficult to interpret the results of experiments.

Future Directions

There are several future directions for research related to 2-hydroxybenzaldehyde (1-benzyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl)hydrazone. One area of research could involve further studies of its anticancer properties, with a focus on identifying the specific mechanisms involved in its ability to induce apoptosis and inhibit tumor growth. Another area of research could involve exploring its potential applications in the treatment of inflammation and autoimmune diseases. Additionally, further studies could be conducted to better understand its mechanism of action and to identify any potential side effects or limitations.

Synthesis Methods

2-hydroxybenzaldehyde (1-benzyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl)hydrazone can be synthesized using a multi-step process that involves the reaction of several different chemicals. The first step involves the reaction of 2-hydroxybenzaldehyde and 1-benzyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine to form an intermediate product. This intermediate product is then reacted with hydrazine hydrate to form 2-hydroxybenzaldehyde (1-benzyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl)hydrazone.

Scientific Research Applications

2-hydroxybenzaldehyde (1-benzyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl)hydrazone has been studied for its potential applications in scientific research. It has been shown to have a variety of different properties that make it useful in various fields of research. For example, 2-hydroxybenzaldehyde (1-benzyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl)hydrazone has been shown to have anticancer properties, making it a potential candidate for use in cancer research. It has also been shown to have anti-inflammatory properties, making it a potential candidate for use in research related to inflammation and autoimmune diseases.